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Introduction
Methyl butyrate, also known as methyl butanoate, is the methyl ester of butyric acid, with the

chemical formula C₅H₁₀O₂.[1] It is a colorless liquid recognized by its characteristic fruity odor,

often likened to apples or pineapples.[1][2] This property makes it a valuable compound in the

flavor and fragrance industries.[3][4] Beyond its sensory applications, methyl butyrate serves

as a solvent for certain resins like ethylcellulose and nitrocellulose and is used in the synthesis

of other chemicals.[5][6] For researchers, scientists, and professionals in drug development, a

thorough understanding of its solubility profile in both aqueous and organic media is crucial for

formulation, reaction engineering, and purification processes. This guide provides a

comprehensive overview of the solubility of methyl butyrate, detailed experimental protocols

for its determination, and visual aids to clarify key concepts and workflows.

Quantitative Solubility Data
The solubility of methyl butyrate is dictated by its molecular structure—a polar ester group

attached to a relatively short, nonpolar four-carbon alkyl chain. This dual character results in

limited solubility in water and high solubility or miscibility in many organic solvents.[3][7]
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Methyl butyrate is generally described as slightly soluble in water.[5][8][9] At room

temperature, it forms an oily layer on the water's surface due to being less dense than water.[1]

[5] Quantitative data from various sources are summarized below.

Temperature (°C)
Solubility ( g/100
mL)

Solubility (mg/mL) Source Citation

22 1.5 15 [1]

25 Not specified 15 [8][10]

25 Not specified 15.0 (1.5X10+4 mg/l) [8]

22.2 (72°F) Not specified 10 to 50 [8][9]

Not specified

1 part in 60 parts

water (~1.67 g/100

mL)

~16.7 [5][8]

Solubility in Organic Solvents
Methyl butyrate exhibits high solubility and is often miscible with a wide range of common

organic solvents, a property attributed to its ester functional group and hydrocarbon chain.[6][7]

Solvent Solubility / Miscibility Source Citation

Ethanol (Alcohol) Miscible [5][8]

Diethyl Ether Miscible / Soluble [5][8]

Carbon Tetrachloride Slightly Soluble [8]

Acetone Soluble

Methanol Miscible [6]

Fats and Oils Highly Soluble [6]
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The solubility of an ester like methyl butyrate is governed by the interplay between its polar

and nonpolar components when interacting with a solvent. The "like dissolves like" principle is

paramount. The following diagram illustrates the key molecular interactions that determine its

solubility.

Factors Influencing Methyl Butyrate Solubility

Methyl Butyrate Molecule
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Caption: Logical relationship of methyl butyrate's structure to its solubility.
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Accurate determination of solubility is essential for scientific research and development. The

following are detailed methodologies for quantifying the solubility of a liquid solute like methyl
butyrate.

Protocol 1: Determination of Water Solubility (Shake
Flask Method - OECD 105)
This protocol is adapted from the OECD Guideline 105 "Water Solubility" flask method, which is

considered the gold standard for determining the equilibrium solubility of substances.[5][9]

Objective: To determine the saturation mass concentration of methyl butyrate in water at a

constant temperature.

Materials:

High-purity methyl butyrate (>99%)

Reagent-grade water (e.g., deionized or distilled)

Thermostatically controlled shaker or agitator capable of maintaining 37 ± 1 °C

Centrifuge

Appropriate vials or flasks with airtight seals

Validated analytical system for quantification (e.g., Gas Chromatography with Flame

Ionization Detector, GC-FID)

Pipettes and syringes

Procedure:

Preliminary Test: A preliminary test should be conducted to estimate the approximate

solubility and the time required to reach equilibrium. This informs the amount of substance to

be used in the main study.

Sample Preparation: Add an excess amount of methyl butyrate to a known volume of water

in a sealed flask. The presence of undissolved methyl butyrate (as a separate phase) is
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necessary to ensure a saturated solution is achieved.

Equilibration: Place the sealed flasks in the thermostatically controlled shaker set to the

desired temperature (e.g., 37 °C). Agitate the flasks for a sufficient period to reach

equilibrium. Equilibrium is typically reached within 24 to 48 hours. It is recommended to take

samples at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the concentration

has plateaued.

Phase Separation: After equilibration, cease agitation and allow the flasks to stand in the

temperature-controlled environment to let the two phases (water and undissolved methyl
butyrate) separate. To ensure complete separation of any micro-droplets, centrifuge the

samples at a suitable speed.

Sampling: Carefully extract an aliquot from the center of the aqueous phase, ensuring no

undissolved methyl butyrate is transferred.

Quantification: Analyze the concentration of methyl butyrate in the collected aqueous

sample using a pre-calibrated and validated analytical method (e.g., GC-FID).

Data Analysis: The experiment should be performed in triplicate. The final solubility is

reported as the average concentration from the replicate samples, expressed in units such

as mg/mL or g/100 mL.

Protocol 2: Determination of Miscibility in Organic
Solvents
This protocol provides a qualitative and semi-quantitative method to assess whether methyl
butyrate is miscible with an organic solvent.

Objective: To visually determine if methyl butyrate and a selected organic solvent form a

single, homogeneous phase at various proportions.

Materials:

High-purity methyl butyrate

High-purity organic solvent

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/product/b153709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated glass vials with screw caps

Vortex mixer

Pipettes

Procedure:

Preparation: In a clean, dry glass vial, add a known volume of the organic solvent (e.g., 2

mL).

Addition of Solute: Add an equal volume of methyl butyrate (2 mL) to the vial.

Mixing: Securely cap the vial and vortex the mixture vigorously for 1-2 minutes to ensure

thorough mixing.

Observation: Allow the vial to stand undisturbed and observe the contents against a well-lit

background.

Miscible: A single, clear, and homogeneous liquid indicates complete miscibility.

Immiscible: The formation of two distinct layers with a visible meniscus indicates

immiscibility.

Partially Miscible: A cloudy or turbid solution that does not clarify upon standing suggests

partial miscibility.

Confirmation: To confirm complete miscibility, repeat the procedure with different volume

ratios, such as 1:9 and 9:1 of methyl butyrate to the solvent. The absence of phase

separation at all tested proportions confirms miscibility.

Mandatory Visualization: Experimental Workflow
The following diagram, generated using the DOT language, outlines the workflow for the shake

flask solubility determination method.
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Start: Solubility Determination

Prepare Sample:
Add excess Methyl Butyrate

to a known volume of water in a sealed flask.

Equilibrate:
Agitate in a thermostatically

controlled shaker (e.g., 24-48h at 37°C).

Has Equilibrium
Been Reached?

 No 
 (Continue Agitation) 

Phase Separation:
Cease agitation and centrifuge

to separate aqueous and organic phases.

 Yes 

Collect Aliquot:
Carefully sample the

center of the aqueous phase.

Quantitative Analysis:
Measure concentration using a

validated method (e.g., GC-FID).

End: Report Solubility

Click to download full resolution via product page

Caption: Experimental workflow for the shake flask solubility method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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